4-Oxo-4-{[2-(pyridin-2-yl)ethyl]amino}butanoic acid

• CAS RN: 143029-90-7
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4-oxo-4-(2-pyridin-2-ylethylamino)butanoic acid
• InChI: InChI=1S/C11H14N2O3/c14-10(4-5-11(15)16)13-8-6-9-3-1-2-7-12-9/h1-3,7H,4-6,8H2,(H,13,14)(H,15,16)
• InChI Key: WKCSZTGWXNRRLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCNC(=O)CCC(=O)O

Description

4-Oxo-4-{[2-(pyridin-2-yl)ethyl]amino}butanoic acid is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5.0 g (50 mmol) of succinic anhydride in 50 mL of dichloromethane was added 550 mg of DMAP and 6.1 g (50 mmol) of 2-(2'-aminoethyl)pyridine. An exothermic reaction resulted. The reaction was refluxed for 1 h and cooled to room temperature and stirred for 48 h. The reaction is worked up by concentrated in vacuo; the resulting solid was dissolved in pH 4 buffer and extracted three times with 4:1 ethyl acetate/tetrahydrofuran after the aqueous solution had been saturated with ammonium sulfate. The organic layer was dried over sodium sulfate and concentrated in vacuo to give a residue. The residue was recrystallized from ethyl acetate/methanol to give 5.5 g (50%) of 4-oxo-4-[[2-(2-pyridinyl)ethyl]amino]butanoic acid.